Cas no 123333-86-8 (Toluene-3,4-dithiol zinc salt hydrate)

• Product Name: Toluene-3,4-dithiol zinc salt hydrate
• CAS No: 123333-86-8
• MF: C₇H₈OS₂Zn
• MW: 237.676815986633
• CID: 91561
• PubChem ID: 24858722
• Update Time: 2025-09-26

Toluene-3,4-dithiol zinc salt hydrate Chemical and Physical Properties

Names and Identifiers

• Toluene-3,4-dithiol zinc salt hydrate
• (3,4-toluenedithiolato(2-))zinc hydrate
• [3,4-Toluenedithiolato(2-)]zinc hydrate
• zinc,4-methylbenzene-1,2-dithiolate,hydrate
• Zinc dithiol
• 123333-86-8
• zinc;4-methylbenzene-1,2-dithiolate;hydrate
• Zinc, [4-methyl-1,2-benzenedithiolato(2-)-kappaS,kappaS']-, hydrate (9CI)

• MDL： MFCD00149376
• Inchi： 1S/C7H8S2.H2O.Zn/c1-5-2-3-6(8)7(9)4-5;;/h2-4,8-9H,1H3;1H2;/q;;+2/p-2
• InChI Key： JVMYWYSIGAXSQY-UHFFFAOYSA-L
• SMILES： [Zn+2].[S-]C1C=C(C)C=CC=1[S-].O

Computed Properties

• Exact Mass: 235.93100
• Monoisotopic Mass: 235.930799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 97.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3Ų

Experimental Properties

• Color/Form: Foul smelling white powder
• Melting Point: Not available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 9.23000
• LogP: 1.73980
• Vapor Pressure: No data available

Toluene-3,4-dithiol zinc salt hydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3335
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes